Cas no 55682-11-6 (Benzonitrile,3-(acetyloxy)-)

• Product Name: Benzonitrile,3-(acetyloxy)-
• CAS No: 55682-11-6
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 380002
• PubChem ID: 294521
• Update Time: 2025-11-01

Benzonitrile,3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(acetyloxy)-
• 3-Acetoxybenzonitrile
• (3-cyanophenyl) acetate
• 3-Acetoxybenzonitril
• 3-cyanophenyl acetate
• Benzonitril-3-acetat
• m-CYANOPHENYL ACETATE
• m-Cyanophenylacetat
• 55682-11-6
• NSC-163145
• SCHEMBL10547627
• AKOS006243228
• m-acetoxybenzonitrile
• InChI=1/C9H7NO2/c1-7(11)12-9-4-2-3-8(5-9)6-10/h2-5H,1H
• NSC163145
• CHEMBL14146
• DTXSID10303872
• DB-247006

• MDL： MFCD00019749
• Inchi： 1S/C9H7NO2/c1-7(11)12-9-4-2-3-8(5-9)6-10/h2-5H,1H3
• InChI Key： HSNBGFVFXQYLMI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.48358

Additional information on Benzonitrile,3-(acetyloxy)-

Comprehensive Overview of Benzonitrile,3-(acetyloxy)- (CAS No. 55682-11-6): Properties, Applications, and Industry Insights

Benzonitrile,3-(acetyloxy)- (CAS No. 55682-11-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This compound, also referred to as 3-Acetoxybenzonitrile, features a unique molecular structure combining a benzonitrile core with an acetyloxy functional group. Its chemical properties, including solubility in organic solvents and stability under controlled conditions, make it a valuable intermediate in modern synthetic chemistry.

In recent years, the demand for Benzonitrile,3-(acetyloxy)- has surged due to its role in developing high-performance materials and bioactive molecules. Researchers and manufacturers frequently search for "3-Acetoxybenzonitrile synthesis" or "CAS 55682-11-6 suppliers," reflecting its industrial relevance. The compound’s compatibility with green chemistry principles—such as reduced waste generation and energy-efficient processes—aligns with the global shift toward sustainable production methods.

One of the most discussed applications of Benzonitrile,3-(acetyloxy)- is its use in pharmaceutical intermediates. For instance, it serves as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and antifungal agents. This connection to healthcare solutions has driven queries like "Benzonitrile derivatives in medicine" and "55682-11-6 pharmacological uses." Its low toxicity profile further enhances its suitability for biomedical research.

From an analytical perspective, CAS No. 55682-11-6 exhibits distinct spectroscopic signatures, making it identifiable via NMR and HPLC techniques. Laboratories often optimize protocols for "Benzonitrile,3-(acetyloxy)- purity analysis" to meet regulatory standards. Additionally, its thermal stability (up to 200°C) allows for safe handling in industrial-scale reactions, a topic frequently explored in "chemical process optimization" forums.

The agrochemical sector also leverages 3-(acetyloxy)benzonitrile to formulate crop protection agents. Its derivatization potential enables the creation of pesticide intermediates with enhanced efficacy. Searches such as "benzonitrile-based agrochemicals" highlight this niche application. Furthermore, advancements in catalysis have streamlined its production, reducing costs and environmental impact—a key concern for eco-conscious stakeholders.

Innovations in material science have further expanded the utility of Benzonitrile,3-(acetyloxy)-. For example, its incorporation into polymeric coatings improves durability and chemical resistance, addressing queries like "high-performance polymer additives." The compound’s ability to modify surface properties makes it relevant for electronics and adhesive industries, where precision and reliability are paramount.

Quality control remains critical for CAS 55682-11-6, with suppliers emphasizing "GMP-compliant manufacturing" and "batch-to-batch consistency." Regulatory frameworks such as REACH and FDA guidelines govern its commercialization, ensuring safety across applications. Users often seek "technical data sheets for 3-Acetoxybenzonitrile" to verify specifications before procurement.

In conclusion, Benzonitrile,3-(acetyloxy)- (CAS No. 55682-11-6) exemplifies the intersection of chemistry and innovation. Its multifaceted roles—from drug development to sustainable agriculture—underscore its importance in contemporary science. As industries evolve, this compound will likely remain at the forefront of specialty chemicals research, driven by its adaptability and performance-driven attributes.